Cas no 1236263-44-7 (2-Amino-3-methyl-N-propylbutanamide hydrochloride)

• Product Name: 2-Amino-3-methyl-N-propylbutanamide hydrochloride
• CAS No: 1236263-44-7
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• CID: 1075679
• PubChem ID: 53409040
• Update Time: 2025-11-02

2-Amino-3-methyl-N-propylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methyl-N-propylbutanamide hydrochloride
• 2-amino-3-methyl-N-propylbutanamide;hydrochloride
• AKOS015847865
• A927568
• 1236263-44-7
• 2-AMINO-3-METHYL-N-PROPYLBUTANAMIDEHYDROCHLORIDE

• MDL： MFCD13562363
• Inchi： 1S/C8H18N2O.ClH/c1-4-5-10-8(11)7(9)6(2)3;/h6-7H,4-5,9H2,1-3H3,(H,10,11);1H
• InChI Key： XETFKPNRXOCJJZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)NCCC

Computed Properties

• Exact Mass: 194.1185909g/mol
• Monoisotopic Mass: 194.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

2-Amino-3-methyl-N-propylbutanamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-methyl-N-propylbutanamide hydrochloride

Comprehensive Overview of 2-Amino-3-methyl-N-propylbutanamide hydrochloride (CAS No. 1236263-44-7)

2-Amino-3-methyl-N-propylbutanamide hydrochloride (CAS No. 1236263-44-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a branched-chain amino acid derivative, is structurally characterized by its unique combination of an amino group, a methyl group, and a propylbutanamide moiety. Its hydrochloride salt form enhances solubility, making it particularly useful in various drug formulation and biochemical applications.

The molecular formula of 2-Amino-3-methyl-N-propylbutanamide hydrochloride is C8H19ClN2O, with a molecular weight of approximately 194.7 g/mol. Its physicochemical properties, such as melting point, solubility, and stability, are critical for researchers working on peptide synthesis and medicinal chemistry. The compound’s branched-chain structure is analogous to naturally occurring amino acids, which makes it a valuable intermediate in the synthesis of bioactive molecules and therapeutic agents.

One of the most notable applications of 2-Amino-3-methyl-N-propylbutanamide hydrochloride is in the development of neurological and metabolic drugs. Recent studies have explored its potential as a modulator of neurotransmitter activity, particularly in conditions like neurodegenerative diseases and metabolic disorders. This aligns with the growing interest in precision medicine and targeted therapies, which are among the top-searched topics in pharmaceutical research today.

In addition to its pharmaceutical applications, 2-Amino-3-methyl-N-propylbutanamide hydrochloride is also used in biochemical research as a building block for peptide analogs and enzyme inhibitors. Its versatility makes it a sought-after compound in high-throughput screening and drug discovery programs. Researchers frequently search for amino acid derivatives like this one to develop novel biomarkers and diagnostic tools.

The synthesis of 2-Amino-3-methyl-N-propylbutanamide hydrochloride typically involves multi-step organic reactions, including amidation and hydrochlorination. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR and MS) are employed to ensure high purity and consistency. These methods are frequently discussed in scientific forums and research publications, reflecting the compound’s relevance in modern chemistry.

From a market perspective, the demand for 2-Amino-3-methyl-N-propylbutanamide hydrochloride is driven by its applications in pharmaceutical R&D and academic research. Suppliers often highlight its high purity grade and custom synthesis options to cater to diverse research needs. The compound’s patent landscape and regulatory status are also topics of interest for stakeholders in the life sciences industry.

In summary, 2-Amino-3-methyl-N-propylbutanamide hydrochloride (CAS No. 1236263-44-7) is a versatile and valuable compound with broad applications in drug development, biochemical research, and material science. Its unique structural features and functional properties make it a subject of ongoing investigation, particularly in the context of emerging therapeutic strategies and sustainable chemistry. Researchers and industry professionals continue to explore its potential, ensuring its prominence in scientific discourse.